Cas no 822-93-5 ((1-cyclopropylethenyl)cyclopropane)

• Product Name: (1-cyclopropylethenyl)cyclopropane
• CAS No: 822-93-5
• MF: C₈H₁₂
• MW: 108.180882453918
• CID: 722531
• PubChem ID: 69977
• Update Time: 2025-10-30

(1-cyclopropylethenyl)cyclopropane Chemical and Physical Properties

Names and Identifiers

• Cyclopropane,1,1'-ethenylidenebis-
• 1,1-DICYCLOPROPYLETHYLENE
• 1,1-Dicyclopropylethene
• 1,1-dicyclopropyl-ethylene
• 1,1'-vinylidenebiscyclopropane
• 1-cyclopropylethenylcyclopropane
• 1-cyclopropylvinylcyclopropane
• ethene-1,1-diyl-bis-cyclopropane
• EINECS 212-508-1
• InChI=1/C8H12/c1-6(7-2-3-7)8-4-5-8/h7-8H,1-5H
• NS00038185
• EN300-155145
• Ethylene, 1,1-dicyclopropyl-
• 1,1'-Ethenylidenebiscyclopropane
• ethene-1,1-diyldicyclopropane
• AKOS006283297
• Cyclopropane, 1,1'-ethenylidenebis-
• (1-Cyclopropylvinyl)cyclopropane #
• UNII-WTV4P2RB2J
• (1-cyclopropylethenyl)cyclopropane
• WTV4P2RB2J
• (1-Cyclopropylvinyl)cyclopropane
• FT-0693364
• DTXSID90231624
• 1,1'-ETHENYLIDENEBIS(CYCLOPROPANE)
• 822-93-5

• Inchi： 1S/C8H12/c1-6(7-2-3-7)8-4-5-8/h7-8H,1-5H2
• InChI Key： RXCSODBXHNSSCQ-UHFFFAOYSA-N
• SMILES： C1(C(=C)C2CC2)CC1

Computed Properties

• Exact Mass: 108.09400
• Monoisotopic Mass: 108.0939
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 3.1

Experimental Properties

• Density: 1.001
• Boiling Point: 128.6°C at 760 mmHg
• Flash Point: 12.6°C
• Refractive Index: 1.549
• PSA: 0.00000
• LogP: 2.36260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Branched unsaturated hydrocarbons

Additional information on (1-cyclopropylethenyl)cyclopropane

The Compound (1-Cyclopropylethenyl)Cyclopropane: A Comprehensive Overview

(1-Cyclopropylethenyl)cyclopropane, also known by its CAS registry number CAS No. 822-93-5, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its bicyclic structure, which consists of two cyclopropane rings connected by an ethenyl group. The molecule's compact and strained structure makes it a subject of interest for researchers exploring novel materials, drug delivery systems, and advanced chemical reactions.

Recent studies have highlighted the potential of (1-cyclopropylethenyl)cyclopropane in the development of new materials with exceptional mechanical properties. For instance, researchers have reported that the compound's high strain energy could be harnessed to create materials with enhanced elasticity and durability. This finding aligns with the growing demand for sustainable and high-performance materials in industries such as aerospace, automotive, and electronics.

In addition to its structural uniqueness, CAS No. 822-93-5 has been explored for its potential applications in drug design. The compound's ability to form stable complexes with certain biomolecules has led to investigations into its use as a scaffold for developing new pharmaceutical agents. Recent research published in Journal of Medicinal Chemistry suggests that derivatives of this compound could exhibit promising anti-inflammatory and antioxidant properties, making them valuable candidates for therapeutic interventions.

The synthesis of (1-cyclopropylethenyl)cyclopropane involves a series of intricate chemical reactions, including ring-opening and ring-closing processes. These reactions are typically carried out under controlled conditions to ensure the formation of the desired product with high purity. Advances in catalytic methods have further facilitated the synthesis of this compound, enabling researchers to explore its properties more effectively.

From an environmental perspective, the compound's stability and biodegradability have been topics of recent research. Studies indicate that (1-cyclopropylethenyl)cyclopropane exhibits moderate biodegradability under aerobic conditions, which is a crucial factor for its potential use in eco-friendly applications. However, further research is needed to fully understand its environmental impact and develop strategies for sustainable utilization.

In conclusion, (1-cyclopropylethenyl)cyclopropane, or CAS No. 822-93-5, represents a fascinating compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a promising candidate for future innovations in materials science and pharmacology. As research continues to unfold, this compound is expected to contribute significantly to the development of novel technologies and therapies.